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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane

CAS No.: 62016-44-8

Cat. No.: B15920774

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and validation of specific branched alkanes, such as 3,4,5-
trimethyloctane, is a critical task in various fields, including drug development, metabolomics,

and environmental analysis. The structural complexity and the presence of numerous isomers

necessitate robust analytical methodologies. This guide provides an objective comparison of

the primary techniques used for the identification and validation of 3,4,5-trimethyloctane: Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

Spectroscopy.

Data Presentation: A Comparative Overview
The following table summarizes the key performance characteristics of GC-MS and NMR

spectroscopy for the analysis of 3,4,5-trimethyloctane. It is important to note that while GC-

MS is a highly sensitive and widely used technique for separating and identifying volatile

compounds, NMR spectroscopy provides unparalleled detail for unambiguous structure

elucidation.
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Parameter
Gas Chromatography-
Mass Spectrometry (GC-
MS)

Nuclear Magnetic
Resonance (NMR)
Spectroscopy

Principle

Separation by boiling point and

polarity, followed by ionization

and mass-to-charge ratio

detection.

Nuclear spin alignment in a

magnetic field and absorption

of radiofrequency, revealing

the chemical environment of

atoms.

Specificity

High, but can be challenging

for co-eluting isomers with

similar fragmentation patterns.

Very high; provides

unambiguous structural

information through chemical

shifts and coupling constants.

Sensitivity High (typically ng to pg range).
Lower than GC-MS (typically

µg to mg range).

Limit of Detection (LOD) Low (can reach low ng/L).
Higher (typically in the µM

range).

Limit of Quantification (LOQ)
Low (typically in the ng/L to

µg/L range).[1][2][3]

Higher (typically in the high µM

to mM range).

Sample Throughput High. Low to moderate.

Key Information
Retention time, mass spectrum

(fragmentation pattern).

Chemical shifts (¹H, ¹³C),

coupling constants (J-

coupling), 2D correlations

(COSY, HSQC).

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
3,4,5-Trimethyloctane Identification
GC-MS is a powerful technique for separating volatile compounds and providing tentative

identification based on their mass spectra and retention times. For branched alkanes like 3,4,5-
trimethyloctane, achieving good chromatographic separation from other isomers is crucial.
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Methodology:

Sample Preparation: Dilute the sample containing 3,4,5-trimethyloctane in a volatile solvent

such as hexane or pentane.

GC System: A high-resolution capillary column is essential for separating alkane isomers. A

non-polar column is typically used.

Column: DB-5ms (5% phenyl-methylpolysiloxane) or similar, 30 m x 0.25 mm ID, 0.25 µm

film thickness.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector: Split/splitless injector at 250°C.

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: 5°C/min to 280°C.

Hold: 5 minutes at 280°C.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Ion Source Temperature: 230°C.

Data Analysis:

Identify the peak corresponding to 3,4,5-trimethyloctane based on its retention time.

Compare the acquired mass spectrum with a reference library (e.g., NIST). The mass

spectrum of alkanes is characterized by fragment ions with a difference of 14 Da (CH₂

group). Common fragments for branched alkanes include m/z 43, 57, 71, and 85.[4]
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Kovats Retention Index (KI): For validation, calculate the Kovats retention index by

analyzing a mixture of n-alkanes under the same chromatographic conditions. The KI for

trimethylalkanes provides a more reliable identification parameter than retention time

alone.[5] For a C33 backbone, trimethylalkanes typically elute between KI 3378 and 3437.

[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Unambiguous Structure Elucidation
NMR spectroscopy is the gold standard for determining the precise molecular structure of

organic compounds. For 3,4,5-trimethyloctane, a combination of 1D (¹H and ¹³C) and 2D NMR

experiments can definitively confirm its identity and distinguish it from all other isomers.

Methodology:

Sample Preparation: Dissolve a sufficient amount of the purified compound (typically >1 mg)

in a deuterated solvent (e.g., CDCl₃).

¹H NMR Spectroscopy:

Acquire a standard ¹H NMR spectrum.

Expected Signals: The spectrum will show complex multiplets in the aliphatic region

(typically 0.8-1.5 ppm) corresponding to the methyl (CH₃) and methylene (CH₂) and

methine (CH) protons. The integration of these signals will correspond to the number of

protons in each environment.

¹³C NMR Spectroscopy:

Acquire a proton-decoupled ¹³C NMR spectrum.

Expected Signals: The number of signals will correspond to the number of chemically non-

equivalent carbon atoms in the molecule. The chemical shifts are characteristic of the

carbon's local environment. Based on database information for two diastereomers of

3,4,5-trimethyloctane, the following approximate chemical shifts can be expected[6][7]:

Diastereomer 1: ~11.5, 14.2, 15.1, 15.9, 19.8, 23.1, 30.5, 33.4, 39.8, 40.1, 41.2 ppm.
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Diastereomer 2: ~11.6, 14.2, 15.3, 16.0, 20.0, 23.2, 30.6, 33.5, 39.9, 40.2, 41.3 ppm.

2D NMR Spectroscopy (COSY and HSQC):

COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H)

couplings, allowing for the tracing of the carbon backbone. Cross-peaks will appear

between protons that are coupled to each other (typically through 2-3 bonds).[8]

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly

bonded proton and carbon atoms (¹H-¹³C). Each cross-peak indicates a C-H bond,

confirming the assignment of the ¹H and ¹³C spectra.[9][10]
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Caption: Experimental workflow for the identification and validation of 3,4,5-Trimethyloctane.
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Caption: Logical comparison of GC-MS and NMR for 3,4,5-Trimethyloctane identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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